Cas no 1345699-89-9 (2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene)

2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene is a brominated derivative of benzo[1,2-b:4,5-b']dithiophene (BDT), a key building block in organic electronic materials. The introduction of bromine at the 2,6-positions enhances its reactivity for cross-coupling reactions, making it a valuable intermediate in the synthesis of conjugated polymers and small molecules for optoelectronic applications. The 2-ethylhexyl side chains improve solubility in common organic solvents, facilitating solution-based processing. This compound is particularly useful in the development of high-performance organic photovoltaics (OPVs) and organic field-effect transistors (OFETs) due to its favorable electronic properties and structural tunability. Its well-defined structure ensures consistent performance in device fabrication.

2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene structure

1345699-89-9 structure

Product Name:2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene

CAS No:1345699-89-9

MF:C₂₆H₃₆Br₂S₂

MW:572.50204372406

MDL:MFCD29918164

CID:5011554

Update Time:2026-02-27

2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene Chemical and Physical Properties

Names and Identifiers

- 2,6-dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene
- 2,6-dibromo-4,8-bis(2-ethylhexyl)thieno[2,3-f][1]benzothiole
- 2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene
- MDL： MFCD29918164
- Inchi： 1S/C26H36Br2S2/c1-5-9-11-17(7-3)13-19-21-15-23(27)30-26(21)20(14-18(8-4)12-10-6-2)22-16-24(28)29-25(19)22/h15-18H,5-14H2,1-4H3
- InChI Key： KAICRKUEYFXZSF-UHFFFAOYSA-N
- SMILES： BrC1=CC2C(=C(C3C=C(SC=3C=2CC(CC)CCCC)Br)CC(CC)CCCC)S1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 30
Rotatable Bond Count: 12
Complexity: 457
XLogP3: 13.5
Topological Polar Surface Area: 56.5

2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D520957-5g	2,6-dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene	1345699-89-9	95%	5g	$1800	2023-09-04

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:1345699-89-9)2,6-dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene

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Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

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2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene Related Literature

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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Additional information on 2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene

2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene and Its Role in Advanced Organic Electronics

2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene represents a promising class of organic semiconductors with potential applications in next-generation optoelectronic devices. This compound, identified by the CAS number 1345699-89-9, is characterized by its unique molecular architecture combining bromine substituents and long-chain alkyl groups. The synthesis and functionalization of this molecule have recently attracted significant attention due to its potential in enhancing charge transport properties and optical performance in organic photovoltaics (OPVs) and field-effect transistors (FETs).

Recent studies published in Advanced Materials (2023) highlight the importance of 2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene as a key building block for designing high-performance conjugated polymers. The bromine atoms at the 2 and 6 positions play a critical role in modulating the energy levels and bandgap of the material, enabling efficient charge separation in photovoltaic systems. This structural feature aligns with the growing demand for materials that can achieve high power conversion efficiencies (PCEs) while maintaining stability under operational conditions.

The 2,6-Dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithi...

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Suzhou Senfeida Chemical Co., Ltd

(CAS:1345699-89-9)2,6-dibromo-4,8-di(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene

Purity:99.9%

Quantity:200kg

Price ($):Inquiry